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Compound of Interest

Compound Name: Hexanoyl-L-carnitine chloride

Cat. No.: B1344018 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for handling Hexanoyl-L-carnitine chloride, including detailed personal

protective equipment (PPE) requirements, procedural guidance, and disposal plans to foster a

secure research environment.

Hazard Identification and Personal Protective
Equipment
Hexanoyl-L-carnitine chloride is a chemical used in research settings. While some safety

data sheets (SDS) indicate that the substance is not classified as hazardous under the Globally

Harmonized System (GHS), others suggest it may cause skin, eye, and respiratory irritation[1].

Therefore, adopting a cautious approach and adhering to stringent safety protocols is crucial.

The following table summarizes the recommended personal protective equipment.
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Protection Type Specification Source Recommendation

Eye Protection

Safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU)

standards.

Recommended to prevent eye

contact[1].

Hand Protection

Impermeable and resistant

gloves. Nitrile rubber (>0.11

mm thickness) with a

breakthrough time of >480

minutes is a suitable option.

Always inspect gloves before

use and dispose of

contaminated gloves in

accordance with good

laboratory practices.

The use of protective gloves is

advised[1].

Skin and Body Protection

Impervious clothing should be

worn. The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Protective clothing is

recommended to prevent skin

exposure[1].

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

However, if dust formation is

likely or ventilation is

inadequate, a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges should be used as a

backup to engineering

controls.

Recommended when

engineering controls are

insufficient or as a

precautionary measure[1].
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Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Hexanoyl-L-carnitine
chloride and ensuring the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes[1].

Prevent the formation of dust and aerosols[1].

Ensure adequate exhaust ventilation at the workplace[1].

Follow the usual precautionary measures for handling chemicals.

Storage:

Store in a cool, dry, and well-ventilated area[2].

Keep containers tightly closed.

Recommended storage temperature is typically -20°C for long-term stability, although it may

be shipped at room temperature[3]. Always refer to the product insert for specific storage

conditions.

Emergency and First-Aid Measures
In case of accidental exposure, immediate action is necessary.
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Exposure Type First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician[1].

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician if irritation persists[1].

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a physician[1].

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician[1].

Spill and Disposal Plan
Spill Containment: In the event of a spill, use personal protective equipment. Avoid dust

formation and ensure adequate ventilation[1]. Pick up the spilled material mechanically and

place it in a suitable, closed container for disposal. Do not let the product enter drains[1].

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

The product is not classified as hazardous waste, but it is important to consult with

environmental services or hazardous waste professionals to ensure proper disposal methods

are followed.

Experimental Workflow for Handling Hexanoyl-L-
carnitine chloride
The following diagram outlines the standard procedure for safely handling Hexanoyl-L-
carnitine chloride in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexanoyl-L-carnitine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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